Cas no 344413-28-1 ((6-Morpholinopyridazin-3-yl)methanamine)

• Product Name: (6-Morpholinopyridazin-3-yl)methanamine
• CAS No: 344413-28-1
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 302544
• PubChem ID: 13157696
• Update Time: 2025-06-14

(6-Morpholinopyridazin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-Morpholinopyridazin-3-yl)methanamine
• (6-morpholin-4-ylpyridazin-3-yl)methanamine
• 3-Pyridazinemethanamine,6-(4-morpholinyl)-
• AGN-PC-00L7C6
• AK112499
• CTK8I3237
• KB-209030
• MolPort-003-986-767
• TL8002571
• 3-Pyridazinemethanamine, 6-(4-morpholinyl)-
• 4151AB
• ST24034944
• [6-(morpholin-4-yl)pyridazin-3-yl]methanamine
• 1-[6-(Morpholin-4-yl)pyridazin-3-yl]methanamine
• DTXSID30523111
• AKOS011582602
• CS-0327661
• (2E)-4-PYRROLIDIN-1-YLBUT-2-ENOICACID
• 344413-28-1
• C74767
• DS-5667
• A874969

• MDL： M192867
• Inchi： 1S/C9H14N4O/c10-7-8-1-2-9(12-11-8)13-3-5-14-6-4-13/h1-2H,3-7,10H2
• InChI Key： IYDVRNCWATYWKC-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CC=C(CN)N=N2)CC1

Computed Properties

• Exact Mass: 194.11700
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3
• XLogP3: -1.2

Experimental Properties

• Boiling Point: 455.4°C at 760 mmHg
• PSA: 64.27000
• LogP: 0.53720

(6-Morpholinopyridazin-3-yl)methanamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (6-Morpholinopyridazin-3-yl)methanamine

Recent Advances in the Study of (6-Morpholinopyridazin-3-yl)methanamine (CAS: 344413-28-1) in Chemical Biology and Pharmaceutical Research

The compound (6-Morpholinopyridazin-3-yl)methanamine (CAS: 344413-28-1) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic amine, characterized by a morpholine-substituted pyridazine core, has been explored for its role in modulating various biological pathways. Recent studies have highlighted its utility as a versatile scaffold in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of interest is the compound's interaction with protein kinases, which are critical regulators of cellular processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (6-Morpholinopyridazin-3-yl)methanamine derivatives exhibit potent inhibitory activity against a subset of tyrosine kinases implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in derivatives with improved selectivity and pharmacokinetic properties.

In addition to its kinase inhibitory potential, (6-Morpholinopyridazin-3-yl)methanamine has been investigated for its role in central nervous system (CNS) disorders. A preclinical study published in ACS Chemical Neuroscience reported that the compound acts as a modulator of glutamate receptors, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study employed in vitro and in vivo models to validate the compound's neuroprotective effects, paving the way for further clinical development.

Another notable application of (6-Morpholinopyridazin-3-yl)methanamine is in the field of antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel derivatives with enhanced antibacterial activity against drug-resistant strains. The researchers utilized computational docking studies to identify key interactions between the compound and bacterial enzymes, providing insights into its mechanism of action.

Despite these promising findings, challenges remain in the development of (6-Morpholinopyridazin-3-yl)methanamine-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further optimization and rigorous testing. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and translate the compound's potential into clinically viable treatments.

In conclusion, (6-Morpholinopyridazin-3-yl)methanamine (CAS: 344413-28-1) represents a promising scaffold for drug discovery, with applications spanning oncology, neurology, and infectious diseases. Continued research into its pharmacological properties and therapeutic potential is warranted to fully exploit its benefits in the pharmaceutical industry.